10-Ethylphenothiazine-3-carbaldehyde

• IUPAC Name: 10-ethylphenothiazine-3-carbaldehyde
• InChI: InChI=1S/C15H13NOS/c1-2-16-12-5-3-4-6-14(12)18-15-9-11(10-17)7-8-13(15)16/h3-10H,2H2,1H3
• InChI Key: COLOSBBTKSNIMJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C=O)SC3=CC=CC=C31
• Molecular Formula: C15H13NOS
• DSSTOX Substance ID: DTXSID20310774
• Molecular Weight: 255.3 g/mol
• CAS RN: 18413-61-1

Description

10-Ethylphenothiazine-3-carbaldehyde is a useful research compound. Its molecular formula is C15H13NOS and its molecular weight is 255.3 g/mol. The purity is usually 95%.
The exact mass of the compound 10-Ethylphenothiazine-3-carbaldehyde is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 231652. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Synthesis and Structural Analysis :

  • A novel alkylfluorene decorated phenothiazine carbaldehyde was synthesized, providing insights into its molecular geometry and electronic structures (Karuppasamy, Kumar, Pillai, & Ramalingan, 2017).
  • Another study synthesized a molecule with a carbazole decorated phenothiazine-3-carbaldehyde structure. Its optimized geometrical structure and vibrational frequencies were determined using spectroscopic studies and molecular orbital calculations (Karuppasamy, Krishnan, Pillai, & Ramalingan, 2017).

• Electronic and Vibrational Properties :

  • Research on 10-methyl-10H-phenothiazine derivatives highlighted their fluorescence properties, including large Stokes shifts determined by LE spectroscopy (Gaina et al., 2012).
  • An investigation into phenothiazine derivatives' vibrational spectroscopy provided insights into the phenothiazine skeleton's vibrational behavior and structural properties (Endrédi, Billes, Toșa, Majdik, & Irimie, 2006).

• Photophysical Properties and Potential Applications :

  • A study on ring-alkynylated phenothiazines revealed their potential in creating highly fluorescent phenothiazinyl-terminated redox active compounds (Müller, 1999).
  • Another research focused on new Schiff bases containing phenothiazine building blocks, emphasizing their electronic properties and potential applications in sensory devices for metal cations (Gál, Gaina, Cristea, Munteanu, & Silaghi-Dumitrescu, 2016).

Synthesis routes and methods I

Procedure details

Phosphorus oxychloride (POCl3,3.7 ml, 0.04 mol) was added dropwise to 4.4 ml (0.06 mol) of dry dimethylformamide (DMF) at 0° C. under a nitrogen atmosphere. This solution was warmed up slowly to room temperature. Then, a solution of 5 g (0.02 mol) of 10-ethylphenothiazine in dry DMF was added dropwise. The reaction mixture was refluxed at 80° C. for 24 hours and poured into the ice water. This solution was neutralized with potassium hydroxide until the pH reached 6–8. The product was extracted with chloroform. The chloroform extract was dried with anhydrous sodium sulfate, filtered and distilled. The product was crystallized from methanol. The yield of 10-ethylphenothiazine-3-carbaldehyde (C15H13NOS, FW=255.34) was 65%.

Synthesis routes and methods II

Procedure details

N-Methylformanilide (5.35 ml, 43.6 mmol) and phosphorus oxychloride (4.06 ml, 43.6 mmol) were added at room temperature to a mixture of 10-ethylphenothiazine (7.62 g, 33.5 mmol) and 1,2-dichlorobenzene (34 ml), and the mixture was stirred at 100° C. for 24 hours. At room temperature, a sodium acetate aqueous solution (45 wt. %, 85 g) was added to the reaction mixture, which was subsequently concentrated under a reduced pressure. Ethyl acetate and water (each 300 ml) were added to the resulting residue in that order and then the reaction product was extracted with ethyl acetate. The extract was dried over anhydrous magnesium sulfate and then concentrated under a reduced pressure. The resulting residue was purified by silica gel column chromatography (eluent; hexane:ethyl acetate=5:1) to give the title compound (5.91 g, 23.1 mmol, 69%) as yellow crystals.